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Compound of Interest

Compound Name: 7-Hydroxy-4-phenylcoumarin

Cat. No.: B181766 Get Quote

7-Hydroxy-4-phenylcoumarin: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical,

chemical, and biological properties of 7-Hydroxy-4-phenylcoumarin. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals involved

in drug discovery and development, offering detailed data, experimental protocols, and

visualizations of key molecular pathways.

Core Physical and Chemical Properties
7-Hydroxy-4-phenylcoumarin, also known as 4-Phenylumbelliferone, is a member of the

coumarin class of compounds, which are benzopyrone derivatives. It possesses a distinctive

molecular architecture that contributes to its unique chemical and biological characteristics.

Physicochemical Data
A summary of the key physicochemical properties of 7-Hydroxy-4-phenylcoumarin is

presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₅H₁₀O₃ [1]

Molecular Weight 238.24 g/mol [1]

CAS Number 2555-30-8 [1]

Melting Point 248-252 °C

Appearance Solid

IUPAC Name
7-hydroxy-4-phenylchromen-2-

one
[2]

Synonyms
4-Phenyl-7-hydroxycoumarin,

4-Phenylumbelliferone
[2]

Spectral Data
The spectral characteristics of 7-Hydroxy-4-phenylcoumarin are crucial for its identification

and structural elucidation. Key spectral data are summarized below.

Spectral Data Type Key Features and Observations

¹H NMR
Data available, typically showing characteristic

aromatic proton signals.

¹³C NMR Data available for structural confirmation.[3]

FT-IR (KBr Wafer)

Characteristic peaks for hydroxyl (-OH) and

lactone carbonyl (C=O) functional groups are

observed.[2]

UV-Vis Exhibits characteristic absorbance maxima.[2]

Mass Spectrometry
Provides information on the molecular weight

and fragmentation pattern.

Experimental Protocols
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Synthesis of 7-Hydroxy-4-phenylcoumarin via
Pechmann Condensation
The Pechmann condensation is a widely employed method for the synthesis of coumarins. The

following protocol is a representative method for the synthesis of 7-Hydroxy-4-
phenylcoumarin.

Principle: The reaction involves the condensation of a phenol (resorcinol) with a β-ketoester

(ethyl benzoylacetate) in the presence of an acid catalyst. The reaction proceeds through

transesterification, intramolecular hydroalkylation, and dehydration to yield the final coumarin

product.

Materials:

Resorcinol

Ethyl benzoylacetate

Concentrated Sulfuric Acid (H₂SO₄) or other acidic catalysts like Amberlyst-15

Ethanol

Ice

Procedure:

In a round-bottom flask, cool concentrated sulfuric acid in an ice bath.

Slowly add a mixture of resorcinol and ethyl benzoylacetate to the cooled acid with constant

stirring, maintaining a low temperature.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours to overnight.

Pour the reaction mixture into a beaker containing crushed ice to precipitate the crude

product.
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Collect the precipitate by vacuum filtration and wash thoroughly with cold water to remove

any residual acid.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol, to yield pure 7-Hydroxy-4-phenylcoumarin.

Experimental Workflow:

Reactants

Reaction
Work-up & Purification

Resorcinol

Mixing and Stirring
(Low Temperature)

Ethyl Benzoylacetate

Conc. H₂SO₄

(Acid Catalyst)
Reaction at RT Precipitation

in Ice Water Vacuum Filtration Recrystallization
(Ethanol) Pure 7-Hydroxy-4-phenylcoumarin

Click to download full resolution via product page

Pechmann Condensation Workflow for 7-Hydroxy-4-phenylcoumarin Synthesis.

Biological Activity and Signaling Pathways
7-Hydroxy-4-phenylcoumarin and its derivatives have been reported to exhibit a range of

biological activities, including potential anticancer and anti-melanogenic effects. The biological

actions of these compounds are often mediated through their interaction with key cellular

signaling pathways. For instance, the structurally related 7-hydroxy-4-methylcoumarin has

been shown to regulate melanogenesis through the modulation of several signaling cascades.

While the specific pathways for 7-Hydroxy-4-phenylcoumarin are still under investigation, a

representative signaling network implicated in the action of 7-hydroxycoumarins is depicted

below.
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Representative signaling pathways modulated by 7-hydroxycoumarins.

The diagram illustrates how 7-hydroxycoumarins can potentially influence multiple signaling

cascades, including the MAPK, PI3K/AKT, and PKA pathways. These interactions can lead to

the regulation of transcription factors that control a variety of cellular processes such as

apoptosis, cell cycle progression, and melanogenesis. Notably, studies on 7-hydroxy-4-

methylcoumarin have indicated its role in regulating melanogenesis through pathways involving

GSK3β/β-catenin, AKT, PKA/CREB, and MAPK.[4] In contrast, 7-Hydroxy-4-phenylcoumarin
has been reported to have an anti-melanogenesis effect.

Conclusion
7-Hydroxy-4-phenylcoumarin is a versatile molecule with significant potential for further

investigation in the fields of medicinal chemistry and drug development. This technical guide

provides a foundational understanding of its properties, synthesis, and potential biological

activities. The presented data and protocols are intended to facilitate future research and

development efforts centered on this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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